Cas no 1869-25-6 (4-(trifluoromethyl)sulfanylbenzene-1-sulfonamide)

• Product Name: 4-(trifluoromethyl)sulfanylbenzene-1-sulfonamide
• CAS No: 1869-25-6
• MF: C₇H₆F₃NO₂S₂
• MW: 257.253249645233
• CID: 2785454
• PubChem ID: 4054243
• Update Time: 2025-07-01

4-(trifluoromethyl)sulfanylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(trifluoromethyl)sulfanylbenzene-1-sulfonamide
• 662-080-9
• AKOS008856777
• 4-[(trifluoromethyl)sulfanyl]benzene-1-sulfonamide
• 4-(TRIFLUOROMETHYLTHIO)BENZENESULFONAMIDE
• DTXSID90398807
• EN300-1452550
• SB82056
• 4-((Trifluoromethyl)thio)benzenesulfonamide
• 1869-25-6
• BAA86925

• Inchi： 1S/C7H6F3NO2S2/c8-7(9,10)14-5-1-3-6(4-2-5)15(11,12)13/h1-4H,(H2,11,12,13)
• InChI Key： KRJKMVQGNLIIPB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)SC(F)(F)F)(N)(=O)=O

Computed Properties

• Exact Mass: 256.97920527Da
• Monoisotopic Mass: 256.97920527Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 93.8Ų

Additional information on 4-(trifluoromethyl)sulfanylbenzene-1-sulfonamide

Introduction to 4-(trifluoromethyl)sulfanylbenzene-1-sulfonamide (CAS No. 1869-25-6)

4-(trifluoromethyl)sulfanylbenzene-1-sulfonamide, identified by its Chemical Abstracts Service (CAS) number 1869-25-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonamides, which are widely recognized for their versatile biological activities and therapeutic potential. The presence of a trifluoromethyl group in its molecular structure enhances its pharmacological properties, making it a valuable candidate for further investigation and development.

The molecular structure of 4-(trifluoromethyl)sulfanylbenzene-1-sulfonamide consists of a benzene ring substituted with a sulfonamide group at the 1-position and a trifluoromethylsulfanyl group at the 4-position. This arrangement imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. The sulfonamide moiety is known to exhibit inhibitory effects on various enzymes and receptors, while the trifluoromethyl group can modulate lipophilicity and metabolic stability, key factors in drug design.

In recent years, there has been a growing interest in the development of novel sulfonamide derivatives as potential therapeutic agents. The compound 4-(trifluoromethyl)sulfanylbenzene-1-sulfonamide has been studied for its potential applications in treating a range of diseases, including inflammatory disorders, infectious diseases, and cancer. Its structural features make it an attractive scaffold for drug discovery, allowing chemists to modify its properties while retaining its core pharmacological activity.

One of the most compelling aspects of 4-(trifluoromethyl)sulfanylbenzene-1-sulfonamide is its ability to interact with biological targets in multiple ways. The sulfonamide group can form hydrogen bonds with polar residues in proteins, while the trifluoromethyl group can influence hydrophobic interactions. This dual functionality makes it a promising candidate for designing molecules with high selectivity and potency. Additionally, the compound's stability under various conditions enhances its suitability for pharmaceutical applications.

Recent studies have explored the pharmacokinetic properties of 4-(trifluoromethyl)sulfanylbenzene-1-sulfonamide, revealing insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies have shown that the compound exhibits favorable pharmacokinetic characteristics, including good oral bioavailability and moderate metabolic clearance. Such findings are crucial for optimizing drug formulations and ensuring therapeutic efficacy.

The synthesis of 4-(trifluoromethyl)sulfanylbenzene-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels, ensuring that the final product meets pharmaceutical standards. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution have been particularly useful in constructing the desired molecular framework.

From a computational chemistry perspective, 4-(trifluoromethyl)sulfanylbenzene-1-sulfonamide has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. These studies have provided valuable insights into binding affinities, enzyme inhibition mechanisms, and potential side effects. By leveraging computational tools, researchers can predict the behavior of this compound in vivo, accelerating the drug discovery process.

The potential therapeutic applications of 4-(trifluoromethyl)sulfanylbenzene-1-sulfonamide are vast. In oncology research, it has been investigated as a candidate for inhibiting kinases involved in cancer cell proliferation. Its sulfonamide group can interact with ATP-binding sites in kinases, disrupting their function and slowing tumor growth. Similarly, in inflammatory diseases, this compound may act as an antagonist for enzymes like COX-2 or LOX-5, reducing inflammation and pain.

Infectious disease research has also benefited from the study of 4-(trifluoromethyl)sulfanylbenzene-1-sulfonamide. Sulfonamides are known for their antimicrobial properties, and derivatives like this one may offer new strategies against resistant bacterial strains. By targeting essential bacterial enzymes or metabolic pathways, this compound could help overcome existing challenges in antibiotic therapy.

The safety profile of 4-(trifluoromethyl)sulfanylbenzene-1-sulfonamide is another critical aspect that has been thoroughly evaluated through preclinical studies. These studies have assessed acute toxicity, chronic exposure effects, and potential carcinogenicity or mutagenicity risks. Preliminary results suggest that the compound is well-tolerated at therapeutic doses but may require further investigation to identify any long-term liabilities.

The future direction of research on 4-(trifluoromethyl)sulfanylbenzene-1-sulfonamide includes exploring novel synthetic routes to improve yield and scalability. Additionally, researchers are investigating ways to enhance its bioavailability through prodrug formulations or chemical modifications. Collaborative efforts between academia and industry are essential to translate these findings into clinical applications.

In conclusion,4-(trifluoromethyl)sulfanylbenzene-1-sulfonamide (CAS No. 1869-25-6) is a promising compound with significant potential in pharmaceutical development. Its unique structural features and favorable pharmacological properties make it an attractive candidate for treating various diseases. As research continues to uncover new applications and optimize its synthesis,this molecule is poised to play a crucial role in advancing therapeutic strategies across multiple medical fields.